Cas no 2418642-26-7 (4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride)

• Product Name: 4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride
• CAS No: 2418642-26-7
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• MDL: MFCD32678675
• CID: 5676093
• PubChem ID: 165768393
• Update Time: 2025-06-13

4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26676322
• 4-ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride
• 2418642-26-7
• 4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride

• MDL： MFCD32678675
• Inchi： 1S/C18H26N2O2.ClH/c1-2-17(19)10-12-20(13-11-17)16(21)18(9-6-14-22-18)15-7-4-3-5-8-15;/h3-5,7-8H,2,6,9-14,19H2,1H3;1H
• InChI Key： DNCJNFPFXHQMIN-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1(C1C=CC=CC=1)C(N1CCC(CC)(CC1)N)=O

Computed Properties

• Exact Mass: 338.1761058g/mol
• Monoisotopic Mass: 338.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride

Comprehensive Overview of 4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride (CAS No. 2418642-26-7)

The compound 4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride (CAS No. 2418642-26-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a piperidine core, an ethyl substituent, and a phenyloxolane moiety. This combination of features makes it a subject of interest in pharmaceutical research and synthetic chemistry. The hydrochloride salt form enhances its solubility and stability, which is critical for formulation and biological studies.

In recent years, the demand for novel piperidine derivatives has surged due to their potential applications in drug discovery. Researchers are particularly intrigued by the 2-phenyloxolane-2-carbonyl group, which may contribute to enhanced binding affinity in target interactions. The 4-ethyl substitution further modulates the molecule's lipophilicity, a property often optimized in medicinal chemistry to improve pharmacokinetics. These attributes align with current trends in small molecule drug development, where precision tuning of molecular properties is paramount.

The synthesis of 4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride involves multi-step organic transformations, including amide coupling and reductive amination. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure. This compound's CAS registry number (2418642-26-7) ensures unambiguous identification in chemical databases, facilitating collaboration and regulatory compliance.

From a therapeutic perspective, derivatives of piperidin-4-amine have shown promise in modulating central nervous system (CNS) targets. While specific applications of this compound remain proprietary, its structural analogs are investigated for their potential in addressing neurodegenerative disorders and mood regulation—topics frequently searched in academic and pharmaceutical circles. The inclusion of a hydrochloride salt also reflects industry preferences for improved bioavailability in preclinical studies.

Beyond pharmacology, this compound's oxolane (tetrahydrofuran) ring introduces stereochemical complexity, making it a valuable scaffold for asymmetric synthesis. Chemists exploring chiral auxiliaries or catalysts may find its architecture instructive. Such nuances are often discussed in forums focused on green chemistry and atom economy, aligning with broader scientific priorities.

In summary, 4-Ethyl-1-(2-phenyloxolane-2-carbonyl)piperidin-4-amine hydrochloride exemplifies the intersection of structural innovation and functional versatility. Its CAS No. 2418642-26-7 serves as a gateway to deeper exploration in both academic and industrial settings, resonating with contemporary interests in targeted molecular design and sustainable synthesis.